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e

Cat. No.: B075390 Get Quote

Essential Safety and Handling Guide for
Dichloro(chloromethyl)methylsilane
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Dichloro(chloromethyl)methylsilane (CAS No. 1558-33-4). It is intended for

laboratory professionals to ensure safe operational procedures and mitigate risks.

Dichloro(chloromethyl)methylsilane is a flammable and corrosive liquid that reacts violently

with water.[1][2] It is toxic if inhaled and causes severe skin burns and eye damage.[3]

Adherence to the following personal protective equipment (PPE) guidelines, operational

protocols, and disposal plans is critical for ensuring personnel safety and environmental

protection.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is paramount when handling

Dichloro(chloromethyl)methylsilane. The following table summarizes the required

equipment.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.[4] Compliant

with OSHA 29 CFR 1910.133

or European Standard EN166.

[3]

Protects against splashes and

vapors that can cause severe

eye damage.[3] Contact lenses

should not be worn.[4]

Hand Protection

Neoprene or nitrile rubber

gloves.[4] Viton gloves are also

recommended.[4]

Prevents skin contact, which

can cause severe burns.[3]

Gloves must be inspected prior

to use.[5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a combination

organic vapor/acid gas (yellow

cartridge) respirator.[4][6]

Required when exposure limits

may be exceeded or if irritation

is experienced, as the

substance is toxic if inhaled

and may cause respiratory

irritation.[3][4]

Body Protection

Wear suitable protective

clothing, including a lab coat.

[4] For larger quantities or spill

response, fire/flame resistant

and impervious clothing is

necessary.[5]

Protects against skin exposure

and chemical burns.[3][4]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle Dichloro(chloromethyl)methylsilane in a well-ventilated area or

under a chemical fume hood.[3]

Ignition Sources: Keep away from heat, open flames, sparks, and other ignition sources.[7]

[8] Use non-sparking, explosion-proof equipment.[3][5]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[8]
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Water Contact: Avoid all contact with water, as it reacts violently.[1][3]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not

eat, drink, or smoke in the handling area.[9]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][9]

Incompatible Materials: Store away from strong oxidizing agents, peroxides, alcohols,

amines, strong bases, water, metals, and strong acids.[3]

Storage Area: Store in a flammables and corrosives area.[3]

Spill and Emergency Response
Spill Response:

Evacuation: Evacuate personnel to a safe area, keeping people away from and upwind of

the spill.[3][5]

Ignition Sources: Remove all sources of ignition.[3][5]

Containment: Contain the spill with dikes or absorbents to prevent migration into sewers or

streams.[4]

Absorption: Soak up the spill with inert absorbent material (e.g., dry sand).[3] Do not use

water.

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[4][5]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids, and seek immediate medical attention.[3]
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Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[3] Remove

contaminated clothing and seek immediate medical attention.[5]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison

control center immediately.[3][5]

Disposal Plan
Chemical Waste:

Collection: Dispose of the chemical in a suitable, closed, and labeled container.[3][5]

Licensed Disposal: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[5]

Environmental Protection: Do not contaminate water, foodstuffs, feed, or seed by storage or

disposal.[5] Do not discharge into sewer systems.[3][5]

Contaminated PPE and Materials:

Packaging: Contaminated materials, such as absorbent pads and used PPE, should be

placed in a sealed container.

Disposal: Dispose of contaminated materials in the same manner as the chemical waste,

following all local, state, and federal regulations.

Container Decontamination: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[5] Alternatively, puncture the packaging to make it unusable and

dispose of it in a sanitary landfill.[5]

Workflow for Handling and Disposal of
Dichloro(chloromethyl)methylsilane
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Caption: Workflow for the safe handling and disposal of Dichloro(chloromethyl)methylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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